Cas no 694431-80-6 (2-(4-Fluorophenoxy)-N-methyl-1-ethanamine)

2-(4-Fluorophenoxy)-N-methyl-1-ethanamine structure
694431-80-6 structure
Product Name:2-(4-Fluorophenoxy)-N-methyl-1-ethanamine
CAS No:694431-80-6
MF:C9H12FNO
MW:169.196085929871
MDL:MFCD06247667
CID:1076081
PubChem ID:7131764
Update Time:2025-04-20

2-(4-Fluorophenoxy)-N-methyl-1-ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Fluorophenoxy)-N-methyl-1-ethanamine
    • [2-(4-FLUORO-PHENOXY)-ETHYL]-METHYL-AMINE
    • SCHEMBL5835871
    • 694431-80-6
    • 2-(4-fluorophenoxy)-N-methylethanamine
    • BS-29297
    • MFCD06247667
    • Z138105420
    • BB 0220198
    • EN300-21847
    • [2-(4-fluorophenoxy)ethyl](methyl)amine
    • AKOS000301584
    • DB-181316
    • STL067037
    • MDL: MFCD06247667
    • Inchi: 1S/C9H12FNO/c1-11-6-7-12-9-4-2-8(10)3-5-9/h2-5,11H,6-7H2,1H3
    • InChI Key: VZQSZMVYSMWEOC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)OCCNC

Computed Properties

  • Exact Mass: 169.090292168g/mol
  • Monoisotopic Mass: 169.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 248.2±20.0 °C at 760 mmHg
  • Flash Point: 103.9±21.8 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(4-Fluorophenoxy)-N-methyl-1-ethanamine Security Information

2-(4-Fluorophenoxy)-N-methyl-1-ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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